Cas no 61413-39-6 (5-methoxychrysene)

• Product Name: 5-methoxychrysene
• CAS No: 61413-39-6
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 1627235
• PubChem ID: 43637
• Update Time: 2025-04-21

5-methoxychrysene Chemical and Physical Properties

Names and Identifiers

• 5-methoxychrysene
• SCHEMBL25622471
• 61413-39-6
• BRN 2532031
• CHRYSENE, 5-METHOXY-
• DTXSID20210346

• Inchi： 1S/C19H14O/c1-20-18-12-14-7-3-4-8-15(14)17-11-10-13-6-2-5-9-16(13)19(17)18/h2-12H,1H3
• InChI Key： SSPVNLSBRPPPGN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.1220 (rough estimate)
• Melting Point: 142.5°C
• Boiling Point: 341.57°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 9.23